Benzyl Alcohol Glucuronide
Benzyl Alcohol Glucuronide
Brand Name:
Vulcanchem
CAS No.:
5285-02-9
VCID:
VC21147884
InChI:
InChI=1S/C13H16O7/c14-8-9(15)11(12(17)18)20-13(10(8)16)19-6-7-4-2-1-3-5-7/h1-5,8-11,13-16H,6H2,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1
SMILES:
C1=CC=C(C=C1)COC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H16O7
Molecular Weight:
284.26 g/mol
Benzyl Alcohol Glucuronide
CAS No.: 5285-02-9
Cat. No.: VC21147884
Molecular Formula: C13H16O7
Molecular Weight: 284.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5285-02-9 |
|---|---|
| Molecular Formula | C13H16O7 |
| Molecular Weight | 284.26 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phenylmethoxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H16O7/c14-8-9(15)11(12(17)18)20-13(10(8)16)19-6-7-4-2-1-3-5-7/h1-5,8-11,13-16H,6H2,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1 |
| Standard InChI Key | UDTQUOJQGJBORK-XPORZQOISA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C=C1)COC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)COC2C(C(C(C(O2)C(=O)O)O)O)O |
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